Cas no 890603-15-3 (2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 890603-15-3
• MF: C₁₉H₂₁ClFN₃O
• MW: 361.840946912766
• CID: 5989357
• PubChem ID: 8442047
• Update Time: 2025-10-23

2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide
• 2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(4-(3-chloro-4-methylphenyl)piperazin-1-yl)-N-(4-fluorophenyl)acetamide
• F1757-0272
• Z274555556
• 890603-15-3
• AKOS002244128

• Inchi： 1S/C19H21ClFN3O/c1-14-2-7-17(12-18(14)20)24-10-8-23(9-11-24)13-19(25)22-16-5-3-15(21)4-6-16/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key： ZCRUBESNBBLDRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1CCN(C2=CC=C(C)C(Cl)=C2)CC1

Computed Properties

• Exact Mass: 361.1357182g/mol
• Monoisotopic Mass: 361.1357182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 890603-15-3)

The compound 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 890603-15-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a chloro-methylphenyl group and an acetamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors, which could pave the way for novel therapeutics.

In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. The inclusion of a fluorophenyl group in this compound enhances its binding affinity, a feature often explored in the design of central nervous system (CNS) drugs. This aligns with current trends in neuroscience research, where scientists are actively seeking compounds that can modulate neurotransmitter systems with high precision. The 3-chloro-4-methylphenyl substitution further adds to its pharmacological profile, potentially influencing metabolic stability and bioavailability.

From a synthetic chemistry perspective, 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide exemplifies the convergence of structure-activity relationship (SAR) studies and modern drug design. Its acetamide functionality is a common motif in many FDA-approved drugs, underscoring its relevance in preclinical investigations. Laboratories worldwide are optimizing protocols for its synthesis, with a focus on yield improvement and green chemistry principles—a hot topic in sustainable pharmaceutical manufacturing.

The compound’s CAS No. 890603-15-3 serves as a critical identifier in global chemical databases, facilitating collaboration among researchers. Queries about its solubility, melting point, and spectroscopic data are frequently encountered in academic and industrial settings. These properties are essential for formulation scientists working on drug delivery systems, particularly those targeting GPCRs (G-protein-coupled receptors)—a trending area in precision medicine.

Another dimension of interest lies in the compound’s potential role in neuroprotection and cognitive enhancement, topics dominating recent scientific discourse. Its structural similarity to known dopamine and serotonin receptor modulators has spurred hypotheses about its efficacy in neurodegenerative diseases. This connection resonates with public interest in brain health and anti-aging research, making it a frequent subject in both scholarly articles and popular science media.

In summary, 2-4-(3-chloro-4-methylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide represents a compelling case study in contemporary drug development. Its multifaceted chemical attributes and alignment with cutting-edge research trends ensure its continued relevance in the scientific community. Future studies may explore its toxicological profile and in vivo efficacy, addressing key questions raised by stakeholders in pharmacology and biotechnology.